Cas no 10018-19-6 (Cotarnine Chloride)

Cotarnine Chloride is a quaternary ammonium compound primarily used in pharmaceutical and chemical research. It serves as a key intermediate in the synthesis of alkaloids and other bioactive molecules. The compound exhibits stability under standard conditions, facilitating handling and storage. Its well-defined chemical properties make it suitable for precise applications in medicinal chemistry, particularly in studies involving hemostatic and spasmolytic agents. Cotarnine Chloride is characterized by high purity and consistent performance, ensuring reliable results in synthetic processes. Its solubility in water and polar solvents enhances its utility in laboratory settings. The compound is typically supplied with detailed analytical documentation to support research and quality control requirements.

Cotarnine Chloride structure

Product Name:Cotarnine Chloride

CAS No:10018-19-6

MF:C₁₂H₁₄ClNO₃

MW:255.697462558746

CID:150249

PubChem ID:160908

Update Time:2025-06-09

Cotarnine Chloride Chemical and Physical Properties

Names and Identifiers

- 1,3-Dioxolo[4,5-g]isoquinolinium,7,8-dihydro-4-methoxy-6-methyl-, chloride (1:1)
- 7,8-dihydro-4-methoxy-6-methyl-1,3-dioxolo[4,5-g]isoquinolinium chloride
- Cotarnine Chloride
- COTARNINE CHLORIDE,LIGHT YELLOW SOLID
- 1,3-Dioxolo[4,5-G]isoquinolinium,7,8-dihydro-4-methoxy-6-methyl-,chloride
- 4-Methoxy-6-methyl-7,8-dihydro-[1,3]dioxolo[4,5-g]isochinolinium,Chlorid
- 4-methoxy-6-methyl-7,8-dihydro-[1,3]dioxolo[4,5-g]isoquinolinium,chloride
- 6,7-Methylendioxy-8-methoxy-N-methyl-3,4-dihydro-isochinolin-ion
- Cotarninium,Chlorid
- cotarninium,chloride
- UNII-03F6B8N3QN
- COTARNINE CHLORIDE [MI]
- CHEMBL2104111
- 4-methoxy-6-methyl-7,8-dihydro-[1,3]dioxolo[4,5-g]isoquinolin-6-ium chloride
- NSC 24824
- 1,3-Dioxolo(4,5-g)isoquinolinium, 7,8-dihydro-4-methoxy-6-methyl-, chloride
- J-000062
- SPECTRUM100595
- Cotarninium chloride
- 10018-19-6
- 1,5-g]isoquinolinium, 7,8-dihydro-4-methoxy-6-methyl-, chloride
- Cotarnin chloride
- Q27247563
- NS00045169
- AKOS024458727
- NCGC00095441-01
- 1,3-DIOXOLO(4,5-G)ISOQUINOLINIUM, 7,8-DIHYDRO-4-METHOXY-6-METHYL-, CHLORIDE (1:1)
- 1,3-Dioxolo[4,5-g]isoquinolinium, 7,8-dihydro-4-methoxy-6-methyl-, chloride (1:1)
- Cotarninium chloratum
- FT-0624072
- SR-01000758972
- 4-methoxy-6-methyl-7,8-dihydro-[1,3]dioxolo[4,5-g]isoquinolin-6-ium;chloride
- Cotarnine chloride [NF]
- 1,3-Dioxolo(4,5-g)isoquinolinium, 7,8-dihydro-4-methoxy-6-methyl-, chloride (8CI)(9CI)
- Stypticin
- NSC-24824
- 20276-45-3
- DTXSID80905241
- 03F6B8N3QN
- CCG-214320
- Kotarninchlorid
- EINECS 233-012-1
- 7,8-Dihydro-4-methoxy-6-methyl-1,3-dioxolo(4,5-g)isoquinolinium chloride
- FT-0603180
- Methyl(6-methyl-7,8-dihydro-2H-[1,3]dioxolo[4,5-g]isoquinolin-4(6H)-ylidene)oxidanium chloride
- COTARNINE CHLORIDE [MART.]
- COTARNIN CHLORIDE [WHO-DD]
- NSC24824
- SR-01000758972-2
- DB-045146
- 1,3-Dioxolo(4,5-g)isoquinolinium, 7,8-dihydro-4-methoxy-6-methyl-, chloride (8CI)
- COTARNINE CHLORIDE (MART.)
- BWQAGVANIBSWBW-UHFFFAOYSA-M
- DB-253585
- Inchi： 1S/C12H14NO3.ClH/c1-13-4-3-8-5-10-12(16-7-15-10)11(14-2)9(8)6-13;/h5-6H,3-4,7H2,1-2H3;1H/q+1;/p-1
- InChI Key： BWQAGVANIBSWBW-UHFFFAOYSA-M
- SMILES： [Cl-].O1COC2C1=C(C1C=[N+](C)CCC=1C=2)OC

Computed Properties

Exact Mass: 255.06600
Monoisotopic Mass: 255.066
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 305
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 30.7A^2

Experimental Properties

Density: g/cm3
Melting Point: 188-190°C
Boiling Point: °Cat760mmHg
Flash Point: °C
PSA: 30.70000
LogP: -1.99600

Cotarnine Chloride Security Information

Hazardous Material transportation number：UN 1544
Packing Group：II
Hazard Level：6.1(a)
Packing Group：II
Safety Term：6.1(a)
HazardClass：6.1(a)
PackingGroup：II
Storage Condition：-20°C Freezer

Cotarnine Chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	C717500-2mg	Cotarnine Chloride	10018-19-6	2mg	$131.00	2023-05-18
TRC	C717500-5mg	Cotarnine Chloride	10018-19-6	5mg	$ 178.00	2023-09-08
TRC	C717500-10mg	Cotarnine Chloride	10018-19-6	10mg	$334.00	2023-05-18
TRC	C717500-25mg	Cotarnine Chloride	10018-19-6	25mg	$ 799.00	2023-09-08
TRC	C717500-50mg	Cotarnine Chloride	10018-19-6	50mg	$ 1284.00	2023-09-08
SHENG KE LU SI SHENG WU JI SHU	sc-211136-5 mg	Cotarnine Chloride,	10018-19-6	5mg	￥1,805.00	2023-07-10
SHENG KE LU SI SHENG WU JI SHU	sc-211136-5mg	Cotarnine Chloride,	10018-19-6	5mg	￥1805.00	2023-09-05
A2B Chem LLC	AA01327-5mg	1,3-Dioxolo[4,5-g]isoquinolinium, 7,8-dihydro-4-methoxy-6-methyl-, chloride (1:1)	10018-19-6	5mg	$281.00	2024-01-05
A2B Chem LLC	AA01327-25mg	1,3-Dioxolo[4,5-g]isoquinolinium, 7,8-dihydro-4-methoxy-6-methyl-, chloride (1:1)	10018-19-6	25mg	$840.00	2024-01-05
A2B Chem LLC	AA01327-50mg	1,3-Dioxolo[4,5-g]isoquinolinium, 7,8-dihydro-4-methoxy-6-methyl-, chloride (1:1)	10018-19-6	50mg	$1276.00	2024-01-05

Cotarnine Chloride Production Method

Cotarnine Chloride Related Literature

1. β-Phenylethylamines and the isoquinoline alkaloids

Kenneth W. Bentley Nat. Prod. Rep. 2006 23 444
2. Mass spectra of tetrahydroisoquinolines: a novel concerted fragmentation

G. A. Charnock,A. H. Jackson J. Chem. Soc. Perkin Trans. 2 1972 856
3. 843. 1 : 2-Dihydro-2-thianaphthalene derivatives. Part III. Further examples of the conversion of 1 : 2-dihydro-1-keto-2-thianaphthalenes into indanones

J. J. Brown,G. T. Newbold J. Chem. Soc. 1952 4397
4. Phenol oxidation. Part III. Synthesis of the benzylisoquinoline alkaloid cularine

Anthony H. Jackson,George W. Stewart,George A. Charnock,Joseph A. Martin J. Chem. Soc. Perkin Trans. 1 1974 1911